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Compound of Interest

Compound Name: 1,3,5-Tris(bromomethyl)benzene

Cat. No.: B090972

Essential Safety and Handling Guide for 1,3,5-
Tris(bromomethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
1,3,5-Tris(bromomethyl)benzene. Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Immediate Precautions

1,3,5-Tris(bromomethyl)benzene is a corrosive solid that can cause severe skin burns and
serious eye damage. It is also a respiratory irritant. Inhalation of dust or contact with skin and
eyes must be strictly avoided.

Emergency Contact Information: In case of exposure or emergency, immediately contact your
institution's Environmental Health and Safety (EHS) office and follow their established
emergency protocols.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount when handling 1,3,5-
Tris(bromomethyl)benzene. The following table summarizes the required PPE.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear chemical-resistant
gloves. While specific
breakthrough time data for
1,3,5-
Tris(bromomethyl)benzene is
not available, gloves made of
Viton or laminate materials are
generally recommended for
aromatic and brominated
compounds. Double gloving
(e.g., nitrile inner glove with a
more robust outer glove) is a

good practice.

Prevents skin contact, which

can cause severe burns.

Eye and Face Protection

Chemical safety goggles in
combination with a face shield

are mandatory.[1]

Protects against dust particles
and potential splashes,
preventing severe eye

damage.

Skin and Body Protection

A chemical-resistant lab coat,
long pants, and closed-toe
shoes are required. For tasks
with a higher risk of
contamination, a chemical-
resistant apron or coveralls

should be worn.

Prevents incidental skin
contact with the corrosive

solid.

Respiratory Protection

When handling the solid
powder outside of a certified
chemical fume hood or if dust
generation is likely, a NIOSH-
approved N95 dust mask or a
respirator with a higher
assigned protection factor
(APF) is required.[2]

Prevents inhalation of airborne
particles that can cause

respiratory tract irritation.
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PPE Selection Workflow:

PPE Selection for Handling 1,3,5-Tris(bromomethyl)benzene

Handling Solid?

Working in Fume Hood?

Required:
- N95 dust mask (or higher APF respirator)

Risk of Splash?

Required:
- Safety goggles
- Face shield

/

Required:
- Chemical-resistant gloves
(e.g., Viton, Laminate)
- Double glove recommended

l

Required:
- Lab coat
- Long pants
- Closed-toe shoes

Proceed with Task Safely

Yes

No

Click to download full resolution via product page
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PPE Selection Workflow for 1,3,5-Tris(bromomethyl)benzene.

Operational Plan: Step-by-Step Handling Procedure

Engineering Controls: All work with 1,3,5-Tris(bromomethyl)benzene must be conducted in a
properly functioning and certified chemical fume hood to minimize inhalation exposure.

Experimental Protocol:

e Preparation:

[¢]

Ensure an emergency eyewash station and safety shower are accessible within a 10-
second travel distance (approximately 55 feet) and the pathway is unobstructed.[3]

[¢]

Designate a specific area within the fume hood for handling the compound.

o

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the
fume hood before introducing the chemical.

[¢]

Place a plastic-backed absorbent pad on the work surface to contain any minor spills.
e Donning PPE:

o Put on all required PPE as specified in the table above before entering the designated
handling area.

« Handling and Weighing:

[¢]

Carefully open the container of 1,3,5-Tris(bromomethyl)benzene inside the fume hood.

[¢]

Use a dedicated spatula to transfer the solid to a tared weigh boat or directly into the
reaction vessel.

[¢]

Handle the solid gently to minimize the generation of dust.

o

Close the container tightly immediately after use.

¢ Reaction Setup:
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o If dissolving the solid, add the solvent to the solid slowly. Be aware of any potential

exothermic reactions.

o Ensure all glassware is securely clamped.

o Post-Handling:

o Decontaminate any equipment that has come into contact with the chemical.

o Wipe down the work surface inside the fume hood with an appropriate solvent and then

with soap and water. Dispose of all cleaning materials as hazardous waste.

Emergency Procedures

Exposure Type

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady
stream of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical

attention.[4]

Move the individual to fresh air. If breathing is

Inhalation difficult, administer oxygen. Seek immediate
medical attention.
) Do NOT induce vomiting. Rinse the mouth with
Ingestion

water. Seek immediate medical attention.

Emergency Eyewash and Shower Specifications:
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Parameter Requirement

Water Temperature Tepid (16-38°C / 60-100°F)[3]

Minimum 1.5 liters/minute (0.4 gallons/minute)

Eyewash Flow Rate )
for at least 15 minutes[5]

Minimum 75.7 liters/minute (20 gallons/minute)

Shower Flow Rate )
for at least 15 minutes|[3]

Must be accessible within 10 seconds and

Activation . .
activate in 1 second or less.[3][5]

Disposal Plan

1,3,5-Tris(bromomethyl)benzene and all materials contaminated with it must be disposed of

as hazardous waste.
Step-by-Step Disposal Protocol:
+ Waste Segregation:

o This compound is a halogenated organic solid. All waste, including excess solid,
contaminated PPE, and cleaning materials, must be collected in a designated
"Halogenated Organic Waste" container.

o Do not mix with non-halogenated waste, as this can increase disposal costs and

complications.
o Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "1,3,5-Tris(bromomethyl)benzene,"” and the associated hazards (Corrosive).

e Solid Waste:

o Carefully place contaminated items such as gloves, weigh boats, and absorbent pads into
the designated solid waste container.
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o For spills, use a scoop or spatula to gently transfer the solid into the waste container,
avoiding dust generation.

e Liquid Waste:

o If the compound is used in a solution, collect the liquid waste in a separate, compatible,
and clearly labeled "Halogenated Organic Liquid Waste" container.

o Storage and Pickup:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Follow your institution's procedures for requesting a hazardous waste pickup.

By strictly adhering to these safety protocols, researchers can minimize the risks associated
with handling 1,3,5-Tris(bromomethyl)benzene and ensure a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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